Cas no 2227738-55-6 ((1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol
• CAS No: 2227738-55-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6053978
• PubChem ID: 165716530
• Update Time: 2025-11-05

(1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol
• 2227738-55-6
• EN300-1923219

• Inchi： 1S/C10H14BrNO/c1-7-6-8(2-3-9(7)11)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m1/s1
• InChI Key： RBAYIRZSVNHINQ-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=CC=1C)[C@@H](CCN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol

Chemical Profile of (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol (CAS No. 2227738-55-6)

The compound (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol, identified by its CAS number 2227738-55-6, is a structurally significant molecule in the realm of pharmaceutical chemistry. Its unique stereochemistry and aromatic substitution pattern make it a compound of considerable interest for medicinal chemists and biologists. The presence of both an amine and an alcohol functional group, coupled with a brominated aromatic ring, suggests potential applications in the synthesis of biologically active molecules.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The stereochemical configuration at the prochiral carbon in (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol is particularly noteworthy, as it can influence the binding affinity and metabolic stability of any derivative compounds. This has prompted extensive research into understanding how such stereochemistry impacts biological activity.

The aromatic ring in this compound, specifically the 4-bromo-3-methylphenyl moiety, is a common scaffold in many pharmacologically active agents. The bromine atom introduces a site for further functionalization, allowing for the creation of more complex molecular structures. This feature has been exploited in various drug discovery programs to enhance interactions with biological targets. For instance, brominated aromatic compounds have shown promise in inhibiting enzymes and receptors involved in cancer and inflammation.

Current research in the field of medicinal chemistry increasingly focuses on identifying novel scaffolds that can be optimized for therapeutic efficacy. The compound (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol represents a promising starting point for such endeavors. Its structural features suggest potential utility in the development of drugs targeting neurological disorders, where precise stereochemical control is often critical.

One area of particular interest is the use of this compound as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the chiral center and aromatic substituents in (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol, researchers aim to design molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

Additionally, the alcohol and amine functionalities provide opportunities for further derivatization through reactions such as etherification, esterification, or amidation. These modifications can alter the solubility, bioavailability, and metabolic stability of the compound, making it adaptable to various therapeutic needs. The ability to fine-tune these properties is essential for developing drugs that meet stringent pharmacokinetic requirements.

Computational modeling and high-throughput screening have become indispensable tools in modern drug discovery. These methods allow researchers to rapidly assess the potential biological activity of compounds like (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol before investing significant resources in synthetic chemistry. By integrating experimental data with computational predictions, scientists can identify promising candidates for further optimization.

In conclusion, (1R)-3-amino-1-(4-bromo-3-methylphenyl)propan-1-ol (CAS No. 2227738-55-6) is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.